Cas no 1093733-24-4 (N-Biotinyl D-erythro-Sphingosine-1-phosphate)

• Product Name: N-Biotinyl D-erythro-Sphingosine-1-phosphate
• CAS No: 1093733-24-4
• MF: C₂₈H₅₂N₃O₇PS
• MW: 605.767148017883
• CID: 1004214
• Update Time: 2025-08-05

N-Biotinyl D-erythro-Sphingosine-1-phosphate Chemical and Physical Properties

Names and Identifiers

• N-Biotinyl D-erythro-Sphingosine-1-phosphate
• [(E,3R)-2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-3-hydroxyoctadec-4-enyl] dihydrogen phosphate

• Inchi： 1S/C28H52N3O7PS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-24(32)22(20-38-39(35,36)37)29-26(33)19-16-15-18-25-27-23(21-40-25)30-28(34)31-27/h14,17,22-25,27,32H,2-13,15-16,18-21H2,1H3,(H,29,33)(H2,30,31,34)(H2,35,36,37)/b17-14+/t22?,23-,24+,25-,27-/m0/s1
• InChI Key： YUVSZTHGPGQBCL-KNRYMFASSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NC(COP(=O)(O)O)[C@@H](/C=C/CCCCCCCCCCCCC)O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 605.32600

Experimental Properties

• PSA: 199.31000
• LogP: 5.73360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids

Additional information on N-Biotinyl D-erythro-Sphingosine-1-phosphate

Introduction to N-Biotinyl D-erythro-Sphingosine-1-phosphate (CAS No. 1093733-24-4)

N-Biotinyl D-erythro-Sphingosine-1-phosphate, a compound with the chemical identifier CAS No. 1093733-24-4, represents a significant advancement in the field of biochemistry and pharmacology. This innovative molecule has garnered considerable attention due to its unique structural properties and its potential applications in therapeutic research. The compound is characterized by the presence of a biotinyl group, which is known for its high affinity to biotin-dependent enzymes, and a sphingosine-1-phosphate backbone, which plays a crucial role in cell signaling pathways.

The synthesis and characterization of N-Biotinyl D-erythro-Sphingosine-1-phosphate have been the focus of extensive research efforts aimed at understanding its biochemical interactions and pharmacological effects. The biotinylation process enhances the compound's binding affinity to biotin receptors, making it a valuable tool for studying metabolic pathways and enzyme function. This modification also allows for the development of novel diagnostic tools and therapeutic agents that can target specific biological processes with high precision.

Recent studies have highlighted the importance of sphingosine-1-phosphate (S1P) in various physiological and pathological processes. S1P is a bioactive lipid that regulates multiple cellular functions, including immune responses, vascular tone, and cell proliferation. The introduction of a biotinyl group into the S1P structure opens up new avenues for research into diseases where S1P signaling is dysregulated. For instance, studies have shown that S1P receptor modulators can influence immune cell trafficking, making them promising candidates for treating autoimmune disorders and inflammatory conditions.

The structural uniqueness of N-Biotinyl D-erythro-Sphingosine-1-phosphate also makes it an attractive candidate for drug development. The compound's ability to interact with biotin-dependent enzymes while maintaining the signaling properties of S1P suggests potential applications in targeted therapy. Researchers are exploring its use in developing treatments for cancer, neurodegenerative diseases, and metabolic disorders. The biotinylation aspect further enhances its utility by allowing for easy detection and tracking using biotin-based imaging techniques.

In the realm of clinical research, N-Biotinyl D-erythro-Sphingosine-1-phosphate has shown promise in preclinical trials as a potential therapeutic agent. Its ability to modulate S1P signaling pathways has been linked to improved outcomes in models of inflammation and cancer. Additionally, its biotinylated nature allows for the development of novel diagnostic assays that can detect biomarkers associated with these diseases. This dual functionality makes it a versatile tool for both therapeutic intervention and diagnostic applications.

The synthesis of N-Biotinyl D-erythro-Sphingosine-1-phosphate involves complex chemical methodologies that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase synthesis and enzymatic catalysis, have been employed to achieve this goal. These methods not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Future research directions for N-Biotinyl D-erythro-Sphingosine-1-phosphate include exploring its interactions with other bioactive molecules and its potential role in regulating complex cellular processes. The compound's unique structure provides a foundation for developing derivatives with enhanced pharmacological properties. Additionally, studies are underway to investigate its effects on specific disease models, with the aim of identifying new therapeutic targets.

The impact of N-Biotinyl D-erythro-Sphingosine-1-phosphate extends beyond basic research, offering significant implications for drug discovery and development. Its ability to modulate key signaling pathways makes it a valuable asset in the quest to develop novel treatments for a wide range of diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.